Cas no 1154297-12-7 (1,2,3-Thiadiazole-4-methanamine, N-[2-(methylthio)phenyl]-)

• Product Name: 1,2,3-Thiadiazole-4-methanamine, N-[2-(methylthio)phenyl]-
• CAS No: 1154297-12-7
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• CID: 5176672
• Update Time: 2023-08-26

1,2,3-Thiadiazole-4-methanamine, N-[2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfanyl)-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2-(methylthio)aniline
• 2-(methylsulfanyl)-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• 1,2,3-Thiadiazole-4-methanamine, N-[2-(methylthio)phenyl]-

• Inchi： 1S/C10H11N3S2/c1-14-10-5-3-2-4-9(10)11-6-8-7-15-13-12-8/h2-5,7,11H,6H2,1H3
• InChI Key： DUBUDCBENBBZDQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 2.5
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers